Cas no 1240977-13-2 (1-{[(2,3-dihydro-1H-inden-1-yl)(prop-2-yn-1-yl)amino]methyl}-4,7-dimethyl-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-5-one)

• Product Name: 1-{[(2,3-dihydro-1H-inden-1-yl)(prop-2-yn-1-yl)amino]methyl}-4,7-dimethyl-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-5-one
• CAS No: 1240977-13-2
• MF: C₂₄H₂₃N₅O
• MW: 397.472324609756
• CID: 6344703
• PubChem ID: 47056061
• Update Time: 2024-01-13

1-{[(2,3-dihydro-1H-inden-1-yl)(prop-2-yn-1-yl)amino]methyl}-4,7-dimethyl-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-5-one Chemical and Physical Properties

Names and Identifiers

• Z648518550
• AKOS034509514
• 1-{[(2,3-dihydro-1H-inden-1-yl)(prop-2-yn-1-yl)amino]methyl}-4,7-dimethyl-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-5-one
• 1-[[2,3-dihydro-1H-inden-1-yl(prop-2-ynyl)amino]methyl]-4,7-dimethyl-[1,2,4]triazolo[4,3-a]quinazolin-5-one
• EN300-26623392
• 1240977-13-2

• Inchi： 1S/C24H23N5O/c1-4-13-28(20-12-10-17-7-5-6-8-18(17)20)15-22-25-26-24-27(3)23(30)19-14-16(2)9-11-21(19)29(22)24/h1,5-9,11,14,20H,10,12-13,15H2,2-3H3
• InChI Key： ZMYXUOIQCNSEJZ-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C)C=CC=2N2C(=NN=C2CN(CC#C)C2C3C=CC=CC=3CC2)N1C

Computed Properties

• Exact Mass: 397.19026037g/mol
• Monoisotopic Mass: 397.19026037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines